3-(Prop-1-en-2-yl)pyridine
Overview
Description
3-(Prop-1-en-2-yl)pyridine, also known as 3-isopropenylpyridine, is a chemical compound with the molecular formula C8H9N . It has a molecular weight of 119.16 g/mol .
Synthesis Analysis
The synthesis of this compound and its derivatives has been reported in various studies . For instance, one study reported the synthesis of 2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives from sodium 3-oxo-3-(2-oxo-2H-chromen-3-yl)prop-1-en-1-olate and 2-cyano-N’-(1-aryl(heteryl)ethylidene)acetohydrazides .Molecular Structure Analysis
The molecular structure of this compound includes a pyridine ring attached to a prop-1-en-2-yl group . The InChI representation of the molecule isInChI=1S/C8H9N/c1-7(2)8-4-3-5-9-6-8/h3-6H,1H2,2H3
. Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, pyridine derivatives are known to participate in various types of reactions .Physical and Chemical Properties Analysis
This compound has a molecular weight of 119.16 g/mol, a XLogP3-AA value of 2.3, and a topological polar surface area of 12.9 Ų . It has no hydrogen bond donors, one hydrogen bond acceptor, and one rotatable bond .Scientific Research Applications
Materials Synthesis and Structural Analysis
- Novel positional isomers including derivatives of 3-(Prop-1-en-2-yl)pyridine have been synthesized, showcasing various phosphorescent colors, quantum yields, and reversible color switching in response to acid-base vapor stimuli, indicating potential in organic materials and dynamic functional materials development (Li & Yong, 2019).
- Thiophene-based chalcone derivatives of this compound have been synthesized, demonstrating significant molecular stability due to specific intermolecular interactions, showcasing their potential in antibacterial activity through molecular docking studies (Nanjundaswamy et al., 2022).
Optical and Electronic Applications
- Chalcone derivatives of this compound have been studied for their significant electro-optic properties, indicating potential applications in nonlinear optics and optoelectronic device fabrications due to their high second and third harmonic generation values (Shkir et al., 2018).
- Pyridine-based anthracene chalcones have been investigated for their ultrafast third-order nonlinear optical properties, highlighting their potential in optical power limiting and switching applications due to significant nonlinear refraction and absorption coefficients (Maidur et al., 2021).
Coordination Chemistry and Complex Formation
- Research on this compound derivatives has led to the development of multifunctional spin-crossover switches, emissive biomedical sensors, and catalysts, showcasing the versatility of these compounds in coordination chemistry and complex formation (Halcrow, 2014).
Safety and Hazards
While specific safety and hazard information for 3-(Prop-1-en-2-yl)pyridine is not available in the search results, general safety measures for handling similar chemical compounds include wearing personal protective equipment, ensuring adequate ventilation, and avoiding contact with eyes, skin, and clothing .
Future Directions
Mechanism of Action
Target of Action
3-(Prop-1-en-2-yl)pyridine, also known as 3-isopropenylpyridine , is a compound that has been reported to possess various pharmacological activities Pyridine derivatives have been reported to interact with a wide range of biological targets, including topoisomerases , which are key enzymes involved in DNA replication and transcription.
Mode of Action
It’s worth noting that pyridine derivatives have been reported to inhibit topoisomerases , enzymes that control the changes in DNA structure by catalyzing the breaking and rejoining of the phosphodiester backbone of DNA strands during the normal cell cycle.
Biochemical Pathways
Given the reported interaction of pyridine derivatives with topoisomerases , it can be inferred that this compound may influence DNA replication and transcription processes.
Result of Action
Some pyridine derivatives have shown promising antitumor activity against liver carcinoma cell line (hepg2), compared to the reference drug, doxorubicin . This suggests that this compound may also exhibit similar antitumor effects.
Properties
IUPAC Name |
3-prop-1-en-2-ylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N/c1-7(2)8-4-3-5-9-6-8/h3-6H,1H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWDWPSQOAUMNDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C1=CN=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00480964 | |
Record name | 3-(1-methylethenyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00480964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
119.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15825-89-5 | |
Record name | 3-(1-methylethenyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00480964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(prop-1-en-2-yl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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